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Compound of Interest

2-Hydroxyimino-3-oxo-N-O-tolyl-
Compound Name: '
butyramide

Cat. No.: B15080271

In the landscape of drug discovery and chemical research, novel compounds are frequently
synthesized and evaluated, often outpacing the availability of comprehensive, officially published
Safety Data Sheets (SDS). 2-Hydroxyimino-3-oxo-N-o-tolyl-butyramide (CAS No. 3014-32-2)
is one such chemical intermediate. This guide is designed for researchers, scientists, and drug
development professionals to provide a robust framework for its safe handling and use.

Lacking a formal SDS, this document has been constructed by synthesizing data from
structurally related compounds, including oximes and butyramides, and adhering to the
principles of the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals.[1] The guidance herein is grounded in an understanding of functional group reactivity
and established laboratory safety protocols to ensure a self-validating system of protection.

Section 1: Compound Identification and
Physicochemical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of its safe and effective use in any experimental context.

Table 1: Chemical Identity and Properties of 2-Hydroxyimino-3-oxo-N-o-tolyl-butyramide

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b15080271?utm_src=pdf-interest
https://www.benchchem.com/product/b15080271?utm_src=pdf-body
https://www.mu.edu.sa/sites/default/files/content-files/11188.pdf
https://www.benchchem.com/product/b15080271?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15080271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

] 2-Hydroxyimino-3-oxo-N-o-
Chemical Name . Internal
tolyl-butyramide

2-hydroximinoacetoacet-o-
toluidide; Butanamide, 2-

Synonyms L [2]
(hydroxyimino)-N-(2-

methylphenyl)-3-oxo-

CAS Number 3014-32-2 2]
Molecular Formula C11H12N20s3 2]
Molecular Weight 220.22 g/mol 2]
Likely a white to off-white or Inferred from related
Appearance . .
pale yellow crystalline solid. compounds[3][4]

Section 2: Hazard Analysis and Predicted GHS
Classification

The hazard profile of this molecule can be predicted by analyzing its primary functional groups:
the oxime (-C=N-OH) and the N-substituted butyramide. Oximes as a class are known to present
risks of skin sensitization and eye damage.[5][6] Butyramide derivatives can be harmful if
swallowed and are often irritating to the skin, eyes, and respiratory system.[7][8] Therefore, a
cautious approach is mandated.

Table 2: Predicted GHS Classification and Hazard Statements

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB71509451_EN.htm
https://www.evitachem.com/product/evt-12797291
https://en.wikipedia.org/wiki/Butyramide
https://hcis.safeworkaustralia.gov.au/HazardousChemical/Details?chemicalID=9
https://www.tcichemicals.com/CA/en/sds/C0490_US_EN.pdf
https://www.thegoodscentscompany.com/data/rw1583981.html
https://www.fishersci.com/store/msds?partNumber=AAA1249436&productDescription=BUTYRAMIDE+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15080271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard
Hazard Class Category GHS Pictogram Signal Word
Statement
Acute Toxicity, H302: Harmful if
Category 4 ngcontent-ng-c74¥&8eYP6="" class="ng-star-inserted":
Oral swallowed.[6]
) o ] H315: Causes
Skin Irritation Category 2 Warning o
skin irritation.[9]
H319: Causes
Eye Irritation Category 2A Warning serious eye
irritation.
) H317: May cause
Skin ] o
o Category 1 Warning an allergic skin
Sensitization )
reaction.[5]
Specific Target
o H335: May cause
Organ Toxicity . .
] Category 3 Warning respiratory
(Single o
irritation.[9]
Exposure)

Causality Behind Classification:

e The oxime functional group is a known sensitizer, meaning repeated contact can lead to an

allergic skin reaction.[5] This justifies the H317 classification.

e The amide linkage and general structure are common in compounds that cause skin and eye

irritation, leading to the H315 and H319 classifications.[7]

e The potential for respiratory irritation (H335) is a standard precautionary assessment for fine

organic powders that can be inadvertently inhaled.

e The "Harmful if swallowed" (H302) classification is based on general toxicity data for related

amide and oxime compounds.[6]

Section 3: Safe Handling, Storage, and Personal
Protective Equipment (PPE)
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A multi-layered safety protocol involving engineering controls, administrative procedures, and
personal protective equipment is essential for mitigating the risks identified above.[10][11]

Engineering and Administrative Controls

» Ventilation: All weighing and handling of the solid compound, as well as any reactions
involving it, must be performed inside a certified chemical fume hood to prevent inhalation of
dust or vapors.[12]

o Designated Area: Establish a designated area within the laboratory for working with this
compound. This area should be clearly marked with appropriate hazard warnings.[11]

o Work Practices: Avoid raising dust when handling. Use spatulas and weighing paper carefully.
For solutions, transfer via pipette or syringe to avoid splashes. Do not work alone when
handling this or any other potentially hazardous chemical.[11]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the final barrier between the researcher and the
chemical.

Table 3: Recommended Personal Protective Equipment
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Protection Type

Specific Equipment

Rationale and Standard

Chemical safety goggles with
side shields. A face shield is

Protects against dust particles
and splashes, conforming to

Eye & Face ) )
recommended if there is a OSHA 29 CFR 1910.133 or
significant splash potential. EN166 standards.[13]
Provides a barrier against skin
contact, irritation, and potential
Hand Chemical-resistant nitrile sensitization. Gloves should be
gloves. inspected before use and
changed immediately if
contaminated.[12]
A flame-resistant lab coat, fully Protects skin and personal
Body buttoned, with sleeves clothing from contamination.

extended to the wrists.

[14]

Respiratory

Not required if work is
performed within a certified
fume hood.

A fume hood provides
adequate respiratory protection
from powders and vapors.[12]

Storage Protocol

o Container: Store in a tightly sealed, clearly labeled container.

e Environment: Keep in a cool, dry, and well-ventilated area.

¢ Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases to

prevent potentially reactive decomposition.[3]

Workflow for Safe Handling

The following diagram outlines the critical steps for safely handling 2-Hydroxyimino-3-0xo-N-o-

tolyl-butyramide powder in a laboratory setting.
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Preparation Phase

1. Don Required PPE
(Goggles, Gloves, Lab Coat)

Y

2. Verify Fume Hood
is Operational

Y

3. Assemble All Glassware
& Reagents
T

Handling Pheée (in Fume Hood)

4. Carefully Weigh Solid
(Minimize Dust)

A4

5. Transfer to Reaction Vessel

A4

6. Add Solvent and Reagents
(Controlled Addition)

T

Post-Han%ing Phase

7. Decontaminate Spatula
& Weighing Area

A4

8. Seal Waste Container

A4

9. Remove & Dispose of Gloves

A4

10. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling powdered chemical reagents.
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Section 4: First-Aid and Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention if symptoms persist.[9]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with large
amounts of soap and water for at least 15 minutes. If irritation or a rash develops, seek
medical attention.[15]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to
do. Seek immediate medical attention.[15]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give
them a small amount of water to drink. Never give anything by mouth to an unconscious
person. Call a poison control center or seek immediate medical attention.[8]

Spill Response: Evacuate the area. Wearing appropriate PPE, cover the spill with a dry, inert
absorbent material (e.g., vermiculite, sand). Carefully scoop the material into a sealed
container for hazardous waste disposal. Clean the spill area thoroughly with soap and water.
Avoid creating dust.

Section 5: Scientific Context and Potential
Applications

Compounds containing the hydroxyimino-butyramide scaffold are valuable intermediates in

synthetic and medicinal chemistry. Their utility stems from the multiple reactive sites that can be

leveraged to build more complex molecular architectures.

Heterocyclic Synthesis: The oxime and ketone functionalities can participate in cyclization
reactions to form various heterocyclic rings, which are core structures in many pharmaceutical
agents.[3]

Precursors for Bioactive Molecules: Derivatives of related structures have been investigated
for a range of biological activities, including potential as non-steroidal anti-inflammatory drugs
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(NSAIDs) and antiproliferative agents.[7][16] The N-o-tolyl group can influence the
compound's steric and electronic properties, potentially modulating its interaction with
biological targets.

The diagram below illustrates the potential role of this compound as a versatile chemical building

block.
(Reduction of Oxime Amino-Ketone Intermediate
. Rag
Heterocyclic Scaffolds
(e.g., Isoxazoles)

2-Hydroxyimino-3-0xo- Reagents o :

( N-o-tolyl-butyramide )—9—>(Cycllzatlon Reacuon)—b
(Amide Derivatization)—» Modified Amide Analogs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate

protocols, we make no warranties, express or implied, regarding the fitness of this product for

every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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